REACTION_SMILES
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[CH3:19][CH2:20][OH:21].[ClH:16].[Fe:22].[N+:1]([O-:2])(=[O:3])[c:4]1[c:5]([CH2:6][c:7]2[nH:8][cH:9][cH:10][n:11]2)[cH:12][cH:13][cH:14][cH:15]1.[Na+:18].[OH-:17]>>[NH2:1][c:4]1[c:5]([CH2:6][c:7]2[n:8][cH:9][cH:10][nH:11]2)[cH:12][cH:13][cH:14][cH:15]1
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Name
|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCO
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Name
|
|
Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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|
Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Fe]
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Name
|
|
Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=[N+]([O-])c1ccccc1Cc1ncc[nH]1
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Name
|
|
Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
Smiles
|
[Na+]
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Name
|
|
Quantity
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Extracted from reaction SMILES
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Type
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reactant
|
Smiles
|
[OH-]
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Name
|
|
Type
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product
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Smiles
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Nc1ccccc1Cc1ncc[nH]1
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |